Cas no 1346601-10-2 (LY 517717-d8)

• Product Name: LY 517717-d8
• CAS No: 1346601-10-2
• MF: C₂₇H₃₃N₅O₂
• MW: 467.632519483566
• CID: 4553948
• Update Time: 2025-05-24

LY 517717-d8 Chemical and Physical Properties

Names and Identifiers

• LY 517717-d8

• Inchi： 1S/C27H33N5O2/c1-30-13-10-23(11-14-30)31-15-17-32(18-16-31)27(34)25(21-5-3-2-4-6-21)29-26(33)22-8-7-20-9-12-28-24(20)19-22/h2-9,12,19,23,25,28H,10-11,13-18H2,1H3,(H,29,33)/t25-/m1/s1/i15D2,16D2,17D2,18D2
• InChI Key： VYNKVNDKAOGAAQ-FSTWYFRWSA-N
• SMILES： N1C2=C(C=CC(C(N[C@H](C3=CC=CC=C3)C(N3C([2H])([2H])C([2H])([2H])N(C4CCN(C)CC4)C([2H])([2H])C3([2H])[2H])=O)=O)=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on LY 517717-d8

Recent Advances in the Study of 1346601-10-2 and LY 517717-d8: Implications for Chemical Biology and Pharmaceutical Research

The chemical compound 1346601-10-2 and its deuterated analog LY 517717-d8 have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, metabolic studies, and as analytical standards in mass spectrometry. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their chemical properties, biological activities, and potential therapeutic applications.

1346601-10-2, a small molecule with a unique chemical structure, has been investigated for its role in modulating specific biological pathways. Recent studies have focused on its interaction with key enzymes and receptors, shedding light on its mechanism of action. The deuterated version, LY 517717-d8, is particularly valuable in pharmacokinetic and pharmacodynamic studies, as it offers enhanced stability and reduced metabolic degradation, making it an ideal internal standard for quantitative analysis.

One of the most notable recent studies involving LY 517717-d8 explored its use as a tracer in metabolic flux analysis. Researchers utilized advanced mass spectrometry techniques to track the incorporation of deuterium atoms into metabolic intermediates, providing insights into cellular metabolism under various physiological conditions. This approach has significant implications for understanding disease mechanisms and developing targeted therapies.

In addition to its analytical applications, LY 517717-d8 has been evaluated for its potential therapeutic effects. Preliminary in vitro and in vivo studies suggest that this compound may exhibit anti-inflammatory and anti-proliferative properties, making it a candidate for further investigation in the treatment of chronic inflammatory diseases and certain types of cancer. However, more extensive preclinical and clinical studies are needed to fully elucidate its efficacy and safety profile.

The synthesis and characterization of 1346601-10-2 and LY 517717-d8 have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of these compounds with high purity and yield, facilitating their use in both research and industrial settings. Furthermore, the development of novel analytical methods for detecting and quantifying these compounds has improved the accuracy and reliability of studies involving them.

In conclusion, the ongoing research on 1346601-10-2 and LY 517717-d8 underscores their importance in chemical biology and pharmaceutical sciences. These compounds not only serve as valuable tools for scientific investigation but also hold promise for therapeutic applications. Future studies should aim to further explore their biological activities, optimize their synthetic routes, and evaluate their potential in clinical settings. The insights gained from such research could pave the way for innovative treatments and diagnostic tools in the years to come.